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Compound of Interest

Compound Name: 2,3-Pentanedione-13C2

Cat. No.: B15136923 Get Quote

For researchers, scientists, and drug development professionals, 2,3-Pentanedione-13C2 is a

valuable tool for metabolic flux analysis and related research areas. This in-depth technical

guide provides information on commercial suppliers, their product specifications, and insights

into its application.

Commercial Availability
2,3-Pentanedione-13C2 is available from commercial suppliers, primarily as a catalog item or

through custom synthesis.

MedChemExpress is a known supplier listing 2,3-Pentanedione-13C2 in their catalog.[1] While

detailed specifications are best obtained directly from the supplier, their product page serves as

a primary point of contact for researchers interested in acquiring this isotopically labeled

compound.

For researchers with specific requirements for isotopic enrichment, purity, or formulation,

several leading companies in the field of stable isotope-labeled compounds offer custom

synthesis services. These include:

Cambridge Isotope Laboratories (CIL): A prominent supplier of stable isotope-labeled

compounds, CIL provides extensive custom synthesis services. Researchers can inquire

about the synthesis of 2,3-Pentanedione-13C2 to meet their specific experimental needs.
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Sigma-Aldrich (Merck): With a comprehensive portfolio of chemical products, Sigma-Aldrich

offers custom isotope labeling services. They are a potential source for obtaining 2,3-
Pentanedione-13C2 tailored to specific research applications.

Omicron Biochemicals, Inc.: Specializing in the synthesis of isotopically labeled

carbohydrates and other biomolecules, Omicron Biochemicals also offers custom synthesis

services and may be able to produce 2,3-Pentanedione-13C2 upon request.

It is recommended to contact these suppliers directly to inquire about the availability, pricing,

and technical specifications of 2,3-Pentanedione-13C2.

Technical Data
The following table summarizes the general technical information for 2,3-Pentanedione-13C2.

Specific details such as purity, isotopic enrichment, and available quantities should be

confirmed with the respective supplier.

Parameter Typical Specification

Chemical Formula C₃¹³C₂H₈O₂

Molecular Weight Approximately 102.10 g/mol

Isotopic Enrichment Typically >99 atom % ¹³C

Chemical Purity Typically ≥95%

Physical Form Liquid

Storage Recommended at 2-8°C

Applications in Metabolic Research
Stable isotope-labeled compounds like 2,3-Pentanedione-13C2 are crucial for metabolic flux

analysis (MFA). By introducing a ¹³C-labeled substrate into a biological system, researchers

can trace the metabolic fate of the carbon atoms through various pathways. This technique

provides quantitative insights into the rates of metabolic reactions, allowing for a detailed

understanding of cellular metabolism under different conditions.
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While specific experimental protocols for 2,3-Pentanedione-13C2 are not widely published, its

application would follow the general principles of ¹³C-MFA. The labeled pentanedione would be

introduced to cells or an organism, and the distribution of the ¹³C label in downstream

metabolites would be analyzed, typically using mass spectrometry (MS) or nuclear magnetic

resonance (NMR) spectroscopy.

Experimental Workflow for Metabolic Flux Analysis
The following diagram illustrates a generalized workflow for a metabolic flux analysis

experiment using a ¹³C-labeled substrate like 2,3-Pentanedione-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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